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Introduction

The Cluster of Differentiation 36 (CD36) is a multifunctional transmembrane glycoprotein that
acts as a scavenger receptor for a variety of ligands, including oxidized low-density lipoproteins
(oxLDL), long-chain fatty acids, and thrombospondin-1 (TSP-1).[1][2][3] It plays a crucial role in
lipid metabolism, immune response, angiogenesis, and platelet activation.[2][3] The peptide
sequence corresponding to amino acids 93-110 of CD36 is a key binding site for ligands like
TSP-1, making it a region of significant interest for studying CD36-mediated signaling pathways
and for the development of therapeutic inhibitors.

Fluorescent labeling of this specific peptide, which has been engineered to include a terminal
cysteine residue (CD36 (93-110)-Cys), provides a powerful tool for various research
applications. These applications include tracking the peptide's interaction with cellular targets,
quantifying binding affinity through fluorescence polarization, and visualizing its localization
within cells using fluorescence microscopy.

This document provides a detailed protocol for the site-specific labeling of the CD36 (93-110)-
Cys peptide using maleimide-activated fluorescent dyes. The maleimide group exhibits high
selectivity for the thiol (sulfhydryl) group of the cysteine residue, ensuring precise, covalent
attachment of the fluorescent tag and yielding a homogeneously labeled peptide population.
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Data Presentation
Table 1: Properties of Common Thiol-Reactive
Fluorescent Dyes

This table summarizes the key spectral properties of fluorescent dyes commonly used for

labeling cysteine-containing peptides.
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Table 2: Representative Data for Labeled Peptide
Characterization

This table provides a template for summarizing the quantitative results obtained after labeling
and purification.

Parameter Expected Value/Range Method of Determination

Purity of Labeled Peptide >95% Analytical RP-HPLC

Mass Spectrometry (MALDI-

Molecular Weight (Observed) [MW of Peptide] + [MW of Dye]
TOF or ESI-MS)

Labeling Efficiency >80% RP-HPLC Peak Area Analysis

Dye-to-Peptide Ratio (DOL) ~1.0 UV-Vis Spectrophotometry

Diagrams and Workflows
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Experimental Workflow for Peptide Labeling
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Experimental Workflow for Peptide Labeling
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Caption: Workflow for fluorescent labeling and characterization.
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Caption: Reaction scheme for cysteine-maleimide labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12377923#labeling-cd36-93-110-cys-with-
fluorescent-tags]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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